Cas no 4863-59-6 (Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1R,2R,5R)-)
![Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1R,2R,5R)- structure](https://ossimg.kuujia.com/scimg/5000/4863-59-6x500.png)
4863-59-6 structure
Product Name:Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1R,2R,5R)-
CAS No:4863-59-6
MF:C10H18
MW:138.249923229218
CID:333946
PubChem ID:11051725
Update Time:2025-04-19
Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1R,2R,5R)- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1R,2R,5R)-
- (1R)-(+)-trans-Pinane
- PINANE, (1R)-(+)-TRANS(SG)
- (1R)-(+)-trans-Pinane1000µg
- EINECS 225-470-6
- DTXSID40197569
- NS00096296
- trans-pinane
- (R)-trans-Pinane
- (1R,2R,5R)-2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTANE
- trans-(+)-pinane
- (+)-trans-Pinane
- 7AJX5ORZ7N
- UNII-7AJX5ORZ7N
- Q27266835
- BICYCLO(3.1.1)HEPTANE, 2,6,6-TRIMETHYL-, (1R,2R,5R)-
- 4863-59-6
- (1R-(1alpha,2alpha,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptane
- PINANE, TRANS-(+)-
-
- Inchi： 1S/C10H18/c1-7-4-5-8-6-9(7)10(8,2)3/h7-9H,4-6H2,1-3H3/t7-,8-,9-/m1/s1
- InChI Key： XOKSLPVRUOBDEW-IWSPIJDZSA-N
- SMILES： C1(C)(C)[C@@H]2CC[C@@H](C)[C@H]1C2
Computed Properties
- Exact Mass: 138.14100
- Monoisotopic Mass: 138.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Boiling Point: 165-167 °C
- Flash Point: 48°C
- Refractive Index: n20/D 1.461
- PSA: 0.00000
- LogP: 3.07860
Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1R,2R,5R)- Customs Data
- HS CODE：2902199090
- Customs Data：
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1R,2R,5R)- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
4863-59-6 (Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1R,2R,5R)-) Related Products
- 768-91-2(1-Methyl Adamantane)
- 473-55-2(Pinane(endo+exo))
- 1687-34-9(1-Ethyl-3-methyladamantane)
- 707-35-7(1,3,5-Trimethyladamantane)
- 10281-53-5(Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2S,5S)-)
- 16207-81-1(1,2 Dimethyl Adamantane (Mixture of Disastereomers))
- 702-79-4(1,3-Dimethyladamantane)
- 6876-13-7(cis-Pinane)
- 17161-33-0(Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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